Cas no 2411290-45-2 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate)
5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2411290-45-2
- 5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate
- Z3092683258
- Tert-butyl 3-(2-fluoropyridine-3-carbonyl)oxy-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
- EN300-26617529
- 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate
-
- Inchi: 1S/C17H19FN4O4/c1-17(2,3)26-16(24)21-7-8-22-12(10-21)13(9-20-22)25-15(23)11-5-4-6-19-14(11)18/h4-6,9H,7-8,10H2,1-3H3
- InChI Key: DNQUNGHQDHVEBD-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CN=1)C(=O)OC1C=NN2C=1CN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Exact Mass: 362.13903326g/mol
- Monoisotopic Mass: 362.13903326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.6Ų
5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26617529-0.05g |
5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate |
2411290-45-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate
Introduction to 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate (CAS No. 2411290-45-2)
5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate (CAS No. 2411290-45-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a fluorinated pyridine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It provides stability and prevents premature reactivity during synthetic processes. In the context of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate, the Boc group likely plays a crucial role in modulating the compound's reactivity and stability, making it suitable for various chemical transformations and biological assays.
The fluorinated pyridine moiety is another key feature of this compound. Fluorine atoms are known to influence the electronic properties of molecules, often enhancing their lipophilicity and metabolic stability. In medicinal chemistry, fluorinated compounds are frequently explored for their potential to improve drug efficacy and reduce side effects. The presence of a fluorine atom in the pyridine ring of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate suggests that it may exhibit enhanced pharmacokinetic properties compared to non-fluorinated analogs.
Recent studies have highlighted the therapeutic potential of pyrazolopyrazines in various disease models. For instance, compounds within this class have shown promise as inhibitors of specific enzymes involved in inflammatory pathways and cancer progression. The unique structure of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate may enable it to interact with specific protein targets in a highly selective manner. This selectivity is crucial for minimizing off-target effects and improving the overall safety profile of the compound.
In terms of synthetic accessibility, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the formation of the pyrazolopyrazine core followed by functionalization steps to introduce the Boc protecting group and the fluorinated pyridine moiety. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating the production of this compound for both research and potential clinical applications.
From a biological perspective, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate has been evaluated for its activity against various biological targets. Preliminary studies have shown that it exhibits potent inhibitory activity against certain kinases and other enzymes involved in signal transduction pathways. These findings suggest that it may have applications in treating diseases characterized by aberrant signaling pathways, such as cancer and autoimmune disorders.
Moreover, the compound's ability to cross cell membranes efficiently due to its lipophilic nature makes it an attractive candidate for drug development. Preclinical studies have demonstrated that 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate can effectively penetrate cells and exert its pharmacological effects without causing significant toxicity. This favorable pharmacokinetic profile is essential for ensuring that the compound reaches its intended target site at therapeutic concentrations.
In conclusion, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl 2-fluoropyridine-3-carboxylate (CAS No. 2411290-45-2) represents a promising molecule with potential therapeutic applications in various disease areas. Its unique structural features and favorable biological properties make it an exciting subject for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for advancing our understanding of complex biological processes and developing novel therapeutic strategies.
2411290-45-2 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-yl 2-fluoropyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)